1-[(4-bromo-3-methoxyphenyl)sulfonyl]-4-phenylpiperazine

• IUPAC Name: 1-(4-bromo-3-methoxyphenyl)sulfonyl-4-phenylpiperazine
• InChI: InChI=1S/C17H19BrN2O3S/c1-23-17-13-15(7-8-16(17)18)24(21,22)20-11-9-19(10-12-20)14-5-3-2-4-6-14/h2-8,13H,9-12H2,1H3
• InChI Key: TVCPYIIUGWUVBZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)S(=O)(=O)N2CCN(CC2)C3=CC=CC=C3)Br
• Molecular Formula: C17H19BrN2O3S
• Molecular Weight: 411.3 g/mol

Description

The compound “1-[(4-bromo-3-methoxyphenyl)sulfonyl]-4-phenylpiperazine” is likely a synthetic organic compound. It contains a piperazine ring, which is a common feature in many pharmaceuticals and other biologically active compounds. The molecule also has a sulfonyl group attached to a bromo-methoxyphenyl group, which could potentially contribute to its reactivity and biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a piperazine ring, a sulfonyl group, and a bromo-methoxyphenyl group. The presence of these functional groups could influence the compound’s reactivity and interactions with other molecules.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of its functional groups. For instance, the bromine atom on the bromo-methoxyphenyl group could potentially be displaced in a nucleophilic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the nature of its functional groups. For instance, the presence of a sulfonyl group could enhance the compound’s solubility in certain solvents.

Mechanism of Action

The exact mechanism of action of 1-[(4-bromo-3-methoxyphenyl)sulfonyl]-4-phenylpiperazine is not fully understood, but it is thought to act as a partial agonist at the 5-HT1A receptor. This receptor is involved in regulating mood, anxiety, and stress responses, and is a target for several antidepressant and anxiolytic drugs. This compound may also affect the dopamine and norepinephrine systems, which are involved in reward and addiction.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in animal models. It has been shown to increase serotonin and norepinephrine levels in the brain, which may contribute to its antidepressant and anxiolytic effects. This compound may also affect the levels of dopamine and glutamate, which are involved in reward and addiction. In addition, this compound has been shown to have anti-inflammatory effects, which may be useful in treating neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

1-[(4-bromo-3-methoxyphenyl)sulfonyl]-4-phenylpiperazine has several advantages for lab experiments, including its high potency and selectivity for the 5-HT1A receptor. It has also been shown to have good oral bioavailability and a long half-life, which may make it useful for in vivo studies. However, this compound has several limitations, including its low solubility in water and its potential for off-target effects at higher doses.

Future Directions

There are several future directions for research on 1-[(4-bromo-3-methoxyphenyl)sulfonyl]-4-phenylpiperazine. One area of interest is its potential therapeutic applications in treating addiction and substance abuse. This compound may also be useful in treating other psychiatric disorders, such as bipolar disorder and post-traumatic stress disorder. Another area of research is the development of more potent and selective analogs of this compound, which may have improved therapeutic potential. Finally, further research is needed to fully understand the mechanism of action of this compound and its effects on the brain and behavior.

Scientific Research Applications

1-[(4-bromo-3-methoxyphenyl)sulfonyl]-4-phenylpiperazine has been studied for its potential therapeutic applications in several areas, including anxiety, depression, and drug addiction. It has been shown to have anxiolytic and antidepressant effects in animal models, and may also be useful in treating cocaine and nicotine addiction. This compound has also been studied for its potential antipsychotic effects, and may be useful in treating schizophrenia.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical compound, appropriate safety precautions should be taken when handling it.